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Compound of Interest

Compound Name: 2-Methyldecanal

Cat. No.: B1664147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the odor profile of the

aromatic compound 2-Methyldecanal. The information presented herein is curated for

professionals in research, scientific, and drug development fields, offering a detailed

exploration of its sensory characteristics, the methodologies for their determination, and the

underlying biochemical pathways of its perception.

Physicochemical and Olfactory Properties of 2-
Methyldecanal
2-Methyldecanal is a branched-chain aldehyde known for its potent and complex aroma,

making it a valuable ingredient in the fragrance industry.[1][2] Its distinct scent profile is

characterized by a combination of citrus, waxy, green, and aldehydic notes.[2][3][4] The odor is

described as having a high strength, and for sensory evaluation, it is recommended to be

assessed in a diluted solution, typically 1.00% in a solvent like dipropylene glycol.[3]

Table 1: Physicochemical Properties of 2-Methyldecanal
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Property Value Reference(s)

Chemical Name 2-Methyldecanal [4][5]

Synonyms
Aldehyde C-11 MOA, Methyl

Octyl Acetaldehyde
[3][4]

CAS Number 19009-56-4 [3][5]

Molecular Formula C11H22O [4][5]

Molecular Weight 170.29 g/mol [5]

Appearance Colorless liquid [2][4]

Boiling Point 170.00 °C @ 760.00 mm Hg [3]

Flash Point 178.00 °F. TCC ( 81.11 °C. ) [3]

Specific Gravity
0.81100 to 0.82700 @ 25.00

°C
[3]

Refractive Index
1.42500 to 1.43500 @ 20.00

°C
[3]

Solubility
Soluble in alcohol, practically

insoluble in water
[3]

Table 2: Qualitative Odor Profile of 2-Methyldecanal

Odor Descriptor Description Reference(s)

Primary Notes Citrus, Aldehydic [2][3][4]

Secondary Notes
Waxy, Green, Fresh, Dry,

Watery
[1][3]

Flavor Profile

Citrus, Aldehydic, Fatty,

Herbal, Waxy, Rind, Soapy,

Incense

[3]

Odor Strength High [3]
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Despite extensive literature searches, specific quantitative data for the odor detection and

recognition thresholds of 2-Methyldecanal are not readily available in published scientific

literature. The determination of these values would require specific experimental studies.

Experimental Protocols for Odor Profile
Determination
The characterization of the odor profile of a volatile compound like 2-Methyldecanal involves a

combination of instrumental analysis and sensory evaluation. The following protocols are based

on established methodologies in the field of flavor and fragrance analysis.[6][7][8][9]

Gas Chromatography-Olfactometry (GC-O)
Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify the specific

volatile compounds in a sample that contribute to its overall aroma.[6][10][11]

Objective: To separate the volatile components of a 2-Methyldecanal sample and identify the

retention times of odor-active compounds.

Methodology:

Sample Preparation: A diluted solution of 2-Methyldecanal (e.g., 1% in ethanol) is prepared.

Instrumentation: A gas chromatograph equipped with a sniffing port (olfactometer) is used.

The GC column effluent is split, with one part directed to a standard detector (e.g., Flame

Ionization Detector or Mass Spectrometer) and the other to the sniffing port.

GC Conditions:

Column: A non-polar or medium-polarity capillary column is typically used for aroma

compounds.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: An initial temperature of around 40°C is held for a few

minutes, followed by a ramp up to a final temperature of approximately 250°C.
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Injector and Detector Temperatures: Maintained at a temperature sufficient to ensure

volatilization and prevent condensation.

Olfactometry: A trained sensory panelist sniffs the effluent from the sniffing port and records

the time, duration, and description of any detected odors.

Data Analysis: The olfactometry data is correlated with the chromatogram from the

instrumental detector to identify the retention times of the odor-active compounds.
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Figure 1: Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.

Quantitative Descriptive Analysis (QDA)
Quantitative Descriptive Analysis (QDA) is a sensory evaluation method used to identify and

quantify the sensory attributes of a product.[9][12]

Objective: To obtain a detailed and quantitative description of the odor profile of 2-
Methyldecanal.

Methodology:

Panelist Selection and Training: A panel of 8-12 individuals is selected based on their

sensory acuity and ability to articulate perceptions. The panel undergoes intensive training to
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develop a consensus vocabulary (lexicon) to describe the aroma of 2-Methyldecanal and to

calibrate their use of an intensity scale.

Lexicon Development: The panel is presented with the 2-Methyldecanal sample and

reference standards representing different aroma notes (e.g., citrus, waxy, green). Through

discussion, a list of descriptive terms is generated and defined.

Sample Evaluation: Samples of 2-Methyldecanal (at a standardized dilution) are presented

to the panelists in a controlled environment (individual booths with controlled temperature,

humidity, and lighting). Panelists independently rate the intensity of each attribute from the

lexicon on a line scale (e.g., a 15-cm line anchored with "low" and "high").

Data Analysis: The data from the individual panelists are collected and analyzed statistically

to generate a quantitative sensory profile of the compound. This is often visualized using a

spider or radar plot.
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Figure 2: Quantitative Descriptive Analysis (QDA) Workflow.

Olfactory Signaling Pathway for Aldehyde
Perception
The perception of 2-Methyldecanal, like other odorants, is initiated by its interaction with

olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal
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epithelium.[13][14] These receptors are G-protein coupled receptors (GPCRs).[13][15] While

the specific OR that binds to 2-Methyldecanal has not yet been identified ("deorphanized"), the

general signal transduction cascade for odorants is well-established.[14][15][16]

Upon binding of an odorant molecule to its specific OR, a conformational change in the

receptor activates an associated G-protein, Gαolf.[15][17] This, in turn, activates adenylyl

cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[15][17] The increase in

intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, leading to an influx of

cations (primarily Ca²⁺ and Na⁺) and depolarization of the neuron.[13][15][18] This

depolarization generates an action potential that is transmitted to the olfactory bulb in the brain,

where the information is processed, leading to the perception of smell.[17]

An interesting area of research suggests that some aldehyde-specific ORs may not bind to the

aldehyde directly but rather to its hydrated form, a 1,1-geminal diol, which exists in equilibrium

with the aldehyde in the aqueous environment of the nasal mucus. This mechanism could

contribute to the specificity of aldehyde recognition.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://en.wikipedia.org/wiki/Olfactory_receptor
https://www.ncbi.nlm.nih.gov/books/NBK55985/
https://en.wikipedia.org/wiki/Olfactory_receptor
https://pmc.ncbi.nlm.nih.gov/articles/PMC2754349/
https://www.benchchem.com/product/b1664147?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55985/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2754349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5485631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2754349/
https://www.youtube.com/watch?v=eP16GU5dNlU
https://pmc.ncbi.nlm.nih.gov/articles/PMC2754349/
https://www.youtube.com/watch?v=eP16GU5dNlU
https://en.wikipedia.org/wiki/Olfactory_receptor
https://pmc.ncbi.nlm.nih.gov/articles/PMC2754349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2227320/
https://www.youtube.com/watch?v=eP16GU5dNlU
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space (Nasal Mucus)

Olfactory Sensory Neuron Membrane

Intracellular Space (Cytosol)

2-Methyldecanal

Olfactory Receptor (OR)
(GPCR)

Binding

G-protein (Gαolf)

Activation

Adenylyl Cyclase

Activation

cAMP
(Second Messenger)

Conversion

Cyclic Nucleotide-Gated
(CNG) Ion Channel

Ca²⁺ / Na⁺ InfluxATP

Opening

Depolarization
(Action Potential)

Signal to Brain

Click to download full resolution via product page

Figure 3: Generalized Olfactory Signal Transduction Pathway.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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